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Compound of Interest

Compound Name:
5-Acetonyl-2-methoxybenzene

sulfonamide

Cat. No.: B121954 Get Quote

CAS Number: 116091-63-5

This technical guide provides a comprehensive overview of 5-Acetonyl-2-

methoxybenzenesulfonamide, a key chemical intermediate in the synthesis of the

pharmaceutical agent Tamsulosin. The document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

synthesis, and potential, yet unexplored, biological significance.

Chemical and Physical Properties
5-Acetonyl-2-methoxybenzenesulfonamide, also known by its IUPAC name 2-Methoxy-5-(2-

oxopropyl)benzenesulfonamide, is a fine chemical classified under aromatics and

miscellaneous compounds.[1] It is a crucial intermediate in the production of Tamsulosin, a

medication used to treat benign prostatic hyperplasia.[2][3][4] While its primary role is in

synthesis, its structural features as a sulfonamide derivative suggest potential for broader

biological investigation.

The physical and chemical properties of this compound are summarized in the table below,

compiled from various chemical suppliers and databases.
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Property Value References

Molecular Formula C₁₀H₁₃NO₄S [1][5]

Molecular Weight 243.28 g/mol [1][5]

Appearance
Very pale yellow to pale

reddish-yellow crystal/powder
[6]

Melting Point 194-197 °C [7]

Boiling Point (Predicted) 444.6 ± 55.0 °C [7]

Density (Predicted) 1.288 ± 0.06 g/cm³ [7]

Solubility
DMSO (Slightly), Methanol

(Slightly, Heated)
[7]

Storage Temperature
Room Temperature, Sealed in

dry conditions
[6][7]

pKa (Predicted) 9.91 ± 0.60 [7]

InChI Key
MQQJFLHZXQRKKJ-

UHFFFAOYSA-N
[6]

Canonical SMILES
CC(=O)CC1=CC(=C(C=C1)O

C)S(=O)(=O)N
[5]

Synthesis of 5-Acetonyl-2-
methoxybenzenesulfonamide
The synthesis of 5-Acetonyl-2-methoxybenzenesulfonamide is a critical step in the

manufacturing of Tamsulosin. The most commonly cited method involves the reaction of 5-

Acetonyl-2-methoxybenzenesulfonyl chloride with an ammonia source. This process is detailed

in patent literature, which outlines the procedural steps for the preparation of Tamsulosin and

its intermediates.

A general experimental protocol derived from the prior art, as referenced in patent documents,

is as follows:
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Starting Material: 5-Acetonyl-2-methoxybenzenesulfonyl chloride

Reaction: Chlorosulfonation followed by amidation.

General Procedure:

Chlorosulfonation: The precursor, 4-methoxyphenylacetone, undergoes a two-step

chlorosulfonation as described in US Patent 4,731,478 (1988).[8][9] This process introduces

the sulfonyl chloride group onto the benzene ring.

Amidation: The resulting 5-Acetonyl-2-methoxybenzenesulfonyl chloride is then reacted with

an ammonia source to form the sulfonamide. This step converts the sulfonyl chloride into the

sulfonamide functional group.

The overall yield for the formation of the subsequent intermediate in the Tamsulosin synthesis

from the initial chlorosulfonation is reported to be around 30-40%.[8][9]

Below is a diagram illustrating the synthetic pathway leading to 5-Acetonyl-2-

methoxybenzenesulfonamide and its subsequent role in the synthesis of Tamsulosin.
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Synthesis of Tamsulosin Intermediate
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Diagram 1: Synthetic pathway of 5-Acetonyl-2-methoxybenzenesulfonamide and its role in
Tamsulosin synthesis.

Biological Context and Potential Research
Directions
While there is no direct experimental evidence for the biological activity of 5-Acetonyl-2-

methoxybenzenesulfonamide, its chemical structure as a benzenesulfonamide derivative
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places it within a class of compounds known for a wide range of pharmacological effects.[5][8]

This suggests that the compound itself could be a candidate for biological screening.

The Sulfonamide Moiety in Medicinal Chemistry
The sulfonamide functional group is a cornerstone in drug discovery and is present in a

multitude of approved drugs with diverse therapeutic applications.[10] These include:

Antibacterial agents: Sulfonamides act as competitive inhibitors of dihydropteroate synthase

(DHPS), an enzyme essential for folic acid synthesis in bacteria.[10] This inhibition halts

bacterial growth.[10]

Anticancer agents: Certain sulfonamides exhibit anticancer properties by inhibiting carbonic

anhydrase isozymes, which are involved in tumor progression.[9][10]

Anti-inflammatory drugs: Some sulfonamide derivatives are selective inhibitors of

cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain.[10]

Antiviral agents: The structural diversity of sulfonamides has led to the discovery of

derivatives with significant antiviral properties.[6]

Given that 5-Acetonyl-2-methoxybenzenesulfonamide possesses this key functional group, it

could be hypothesized that it may exhibit some of these biological activities. Future research

could involve screening this compound in relevant assays to explore these possibilities.

The general mechanism of action for antibacterial sulfonamides is depicted in the following

diagram. It is important to note that this is a generalized pathway for the sulfonamide class and

has not been specifically demonstrated for 5-Acetonyl-2-methoxybenzenesulfonamide.
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Diagram 2: General mechanism of action of antibacterial sulfonamides.

Role as a Tamsulosin Intermediate
The primary and well-documented role of 5-Acetonyl-2-methoxybenzenesulfonamide is as a

precursor in the synthesis of Tamsulosin.[4][11] Tamsulosin is a selective alpha-1A adrenergic

receptor antagonist used in the treatment of benign prostatic hyperplasia.[7] The synthesis of

Tamsulosin from this intermediate involves a reductive amination to form (R)-(-)-5-(2-

Aminopropyl)-2-methoxybenzenesulfonamide, which is then coupled with another molecule to

yield the final drug.[7] The purity and quality of 5-Acetonyl-2-methoxybenzenesulfonamide are

therefore critical for the efficacy and safety of the final Tamsulosin product.

Conclusion
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5-Acetonyl-2-methoxybenzenesulfonamide is a vital chemical intermediate with a well-defined

role in the pharmaceutical industry. While its own biological activities have not been explored,

its chemical structure suggests that it could be a valuable starting point for the development of

new therapeutic agents. This guide provides the foundational knowledge for researchers and

drug development professionals to understand the known aspects of this compound and to

envision its potential in future research endeavors. The detailed information on its properties

and synthesis can aid in its efficient use, while the discussion on the broader biological context

of sulfonamides may inspire new avenues of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b121954#5-acetonyl-2-methoxybenzene-sulfonamide-
cas-number-116091-63-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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